Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C30H33NO7
• Molecular Weight: 519.6 g/mol
• IUPAC Name: diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C30H33NO7/c1-6-37-29(33)24-17(3)31-22-16-21(20-10-8-9-11-23(20)36-5)26(30(34)38-7-2)28(32)27(22)25(24)18-12-14-19(35-4)15-13-18/h8-15,21,25-26,31H,6-7,16H2,1-5H3
• InChI Key: INWBUTYLGLBQNJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)OC)C4=CC=CC=C4OC

Description

Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DIMEB, is a chemical compound that has gained significant attention in scientific research. DIMEB is a member of the quinolinedicarboxylate family of compounds and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, studies have suggested that Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate inhibits the activity of key enzymes involved in various diseases. For example, Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit acetylcholinesterase, an enzyme involved in Alzheimer's disease. Additionally, Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have various biochemical and physiological effects. Studies have suggested that Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has anti-cancer properties by inhibiting the proliferation of cancer cells. Additionally, Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit acetylcholinesterase, an enzyme involved in Alzheimer's disease. Moreover, Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have neuroprotective effects in Parkinson's disease models.

Advantages and Limitations for Lab Experiments

One advantage of using Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied, and its mechanism of action is well understood. However, one limitation of using Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, future studies may focus on optimizing the synthesis of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate to improve its yield and purity. Moreover, further studies may investigate the potential toxicity of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate and its effects on other biochemical and physiological pathways.

Synthesis Methods

The synthesis of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction of 2-methoxybenzaldehyde and 4-methoxybenzaldehyde with diethyl malonate in the presence of ammonium acetate and acetic acid. This reaction yields the intermediate compound, which is further reacted with methylamine hydrochloride and sodium cyanoborohydride to yield Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. The synthesis of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have anti-cancer properties by inhibiting the proliferation of cancer cells. It has also been shown to inhibit acetylcholinesterase, an enzyme that is overexpressed in Alzheimer's disease, and has been suggested as a potential therapeutic agent for the treatment of Alzheimer's disease. Moreover, Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have neuroprotective effects in Parkinson's disease models.